4-isothiocyanato-N-mesitylbenzenesulfonamide

• IUPAC Name: 4-isothiocyanato-N-(2,4,6-trimethylphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H16N2O2S2/c1-11-8-12(2)16(13(3)9-11)18-22(19,20)15-6-4-14(5-7-15)17-10-21/h4-9,18H,1-3H3
• InChI Key: BQFIPAQABNGLTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=CC=C(C=C2)N=C=S)C
• Molecular Formula: C16H16N2O2S2
• Molecular Weight: 332.4 g/mol
• CAS No.: 956576-64-0

Description

4-Isothiocyanato-N-mesitylbenzenesulfonamide is a biochemical used for proteomics research. It has a molecular formula of C16H16N2O2S2 and a molecular weight of 332.44.

Scientific Research Applications

Antitumor Activity

4-Isothiocyanato-N-mesitylbenzenesulfonamide has been used as a precursor in the synthesis of novel compounds with antitumor properties. Notably, some derivatives have demonstrated significant antitumor activity against human breast cancer cells (MCF7). The synthesis process involves the generation of compounds like pyrazolosulphaphenazole, phthalazine, thiourea, and 1,2,4-triazolbenzenesulfonamide derivatives from thiosemicarbazide derivative, which is prepared from isothiocyanatosulfonamide (Aly, 2009).

Carbonic Anhydrase Inhibition

4-Isothiocyanatobenzenesulfonamide and its derivatives have shown strong affinities toward isozymes I, II, and IV of carbonic anhydrase. They have been particularly effective in lowering intraocular pressure, making them potential candidates for novel antiglaucoma drugs. Their unique pharmacological properties, along with their water solubility and neutral pH, make them attractive in ophthalmologic applications (Casini et al., 2000).

Disease Prevention and Therapy

Isothiocyanates, including derivatives of this compound, have been studied for their disease preventive and therapeutic effects. Clinical trials using these compounds have been conducted against various diseases, ranging from cancer to autism, suggesting their potential integration into human disease mitigation efforts (Palliyaguru et al., 2018).

Material Science and Molecular Structure Studies

The compound has also been a subject of interest in material science. For example, studies involving 4-(trans- 4-undecylcyclohexyl) isothiocyanatobenzene, a derivative, have provided insights into its crystal and molecular structures, which are significant for understanding the behavior of nematogenic compounds (Biswas et al., 2007).

Computational Studies

Computational studies have been conducted on derivatives of 4-isothiocyanatobenzenesulfonamide, offering insights into their structural and electronic properties. Such studies aid in understanding the interactions at a molecular level, beneficial for drug design and material science applications (Murthy et al., 2018).

Mechanism of Action

While isothiocyanates (ITCs) are known for their antimicrobial properties against human pathogens, the specific mechanism of action for 4-isothiocyanato-N-mesitylbenzenesulfonamide is not provided in the available resources.